BE“GHE Foundational & Exploratory
Check Availability & Pricing

Decoding the Certificate of Analysis for Estriol-
d3: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Estriol-d3

Cat. No.: B15543763

For Researchers, Scientists, and Drug Development Professionals

The Certificate of Analysis (CoA) is a critical document that ensures the quality, purity, and
identity of a reference standard. For a deuterated compound like Estriol-d3, this document
takes on added complexity, detailing not only chemical purity but also the extent and location of
isotopic labeling. This guide provides an in-depth explanation of a typical CoA for Estriol-d3,
offering insights into the data presented and the methodologies used to obtain it.

Product Information and Physical Properties

This section provides fundamental details about the Estriol-d3 standard.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15543763?utm_src=pdf-interest
https://www.benchchem.com/product/b15543763?utm_src=pdf-body
https://www.benchchem.com/product/b15543763?utm_src=pdf-body
https://www.benchchem.com/product/b15543763?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543763?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Parameter Specification

Product Name Estriol-d3

Catalogue Number E589503

CAS Number 79037-36-8[1]

Molecular Formula C1sH21D303][1]

Molecular Weight 291.40 g/mol [2]

Appearance White to Off-White Solid

Solubility Soluble in Methanol, Ethanol, Acetonitrile
Storage -20°C, Protect from Light[3]

Analytical Data: Ensuring Identity and Purity

This core section of the CoA presents the quantitative results from various analytical tests
performed to confirm the identity, purity, and isotopic enrichment of Estriol-d3.

Identification
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Test

Method

Result

Specification

1H-NMR Spectroscopy

Nuclear Magnetic

Resonance

Conforms to Structure

The H-NMR
spectrum is consistent
with the structure of
Estriol-d3.

Mass Spectrometry
(MS)

Electrospray
lonization (ESI-MS)

Conforms to Structure

The mass spectrum
shows a parent ion
peak corresponding to
the molecular weight
of Estriol-d3.

Infrared (IR)

Spectroscopy

Fourier-Transform
Infrared (FTIR)

Conforms to Structure

The IR spectrum
displays characteristic
absorption bands for
the functional groups

present in Estriol-d3.

Purity and Impurities

Test Method Result Specification
Chromatographic
) HPLC-UV (280 nm) 99.8% > 98.0%
Purity
. . > 98% Isotopic

Isotopic Purity Mass Spectrometry 99.5% )
Enrichment[4]

Water Content Karl Fischer Titration 0.15% <1.0%

Residual Solvents

Headspace GC-MS

Meets USP <467>

requirements

Complies with USP
<467> limits for Class

2 and 3 solvents.

Experimental Protocols

Detailed methodologies are crucial for the replication and verification of the results presented in

the CoA.
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High-Performance Liquid Chromatography (HPLC) for
Purity

¢ Instrumentation: Agilent 1260 Infinity Il HPLC system with a Diode Array Detector.
e Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 pum.

» Mobile Phase: A gradient of Acetonitrile (A) and Water (B). The gradient starts at 30% A,
increases to 80% A over 15 minutes, holds for 2 minutes, and then returns to initial
conditions.

o Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.
o Detection: UV at 280 nm.
 Injection Volume: 10 pL.

o Sample Preparation: The Estriol-d3 standard is accurately weighed and dissolved in
methanol to a final concentration of 1 mg/mL.

Mass Spectrometry (MS) for Identity and Isotopic Purity

¢ Instrumentation: Agilent 6545 Q-TOF LC/MS.

« lonization Mode: Electrospray lonization (ESI), negative ion mode.
e Source Temperature: 325°C.

e Gas Flow: 8 L/min.

e Sheath Gas Temperature: 350°C.

o Sheath Gas Flow: 11 L/min.

e Capillary Voltage: 3500 V.

e Fragmentor Voltage: 175 V.
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» Data Acquisition: Full scan mode from m/z 100 to 500.

o Sample Preparation: The sample solution from the HPLC purity analysis is directly infused
into the mass spectrometer. Isotopic purity is determined by comparing the peak intensities
of the deuterated and non-deuterated species.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Identity

¢ Instrumentation: Bruker Avance IIl HD 500 MHz NMR spectrometer.
e Solvent: DMSO-de.

o Reference: Tetramethylsilane (TMS) at 0.00 ppm.

e 1H-NMR: 16 scans, 2.65 s acquisition time, 1.0 s relaxation delay.

e 1BC-NMR: 1024 scans, 1.0 s acquisition time, 2.0 s relaxation delay.

Sample Preparation: Approximately 5 mg of Estriol-d3 is dissolved in 0.7 mL of DMSO-ds.

Karl Fischer Titration for Water Content

¢ |nstrumentation: Mettler Toledo C30S Coulometric Karl Fischer Titrator.
e Reagent: Hydranal™-Coulomat AG.

e Method: A known weight of the Estriol-d3 standard (approximately 50 mg) is accurately
transferred to the titration vessel containing the Karl Fischer reagent. The titration is
performed until the endpoint is reached, and the water content is calculated automatically.
The determination of water content is crucial as it can affect the stability and accurate
weighing of the standard.[5]

Headspace Gas Chromatography-Mass Spectrometry
(GC-MS) for Residual Solvents

e Instrumentation: Agilent 7890B GC with a 5977A MSD and a 7697A Headspace Sampler.
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e Column: DB-624, 30 m x 0.25 mm, 1.4 um.
e Oven Program: 40°C for 5 minutes, then ramp to 240°C at 10°C/min, hold for 5 minutes.
e Carrier Gas: Helium, constant flow of 1.2 mL/min.

o Headspace Sampler: Oven temperature 80°C, loop temperature 90°C, transfer line
temperature 100°C.

e Mass Spectrometer: Scan mode from m/z 35 to 350.

e Sample Preparation: A known amount of Estriol-d3 is weighed into a headspace vial and
dissolved in a suitable solvent (e.g., DMSO). The vial is sealed and heated in the headspace
sampler to allow volatile solvents to partition into the gas phase for injection into the GC-MS.
This analysis is critical to ensure that no harmful organic solvents from the synthesis process
remain in the final product.[6][7]

Visualizing Key Processes and Structures

Diagrams provide a clear and concise representation of complex information.
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Estriol-d3 Structure
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Chemical Structure of Estriol-d3

This technical guide serves as a comprehensive resource for understanding the critical
information presented in a Certificate of Analysis for Estriol-d3. By detailing the analytical
methodologies and presenting the data in a structured format, researchers and drug
development professionals can confidently assess the quality and suitability of this reference
standard for their applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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explained]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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